Cas no 21550-08-3 (1-(3-Chlorophenyl)butan-1-one)

• Product Name: 1-(3-Chlorophenyl)butan-1-one
• CAS No: 21550-08-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD11617484
• CID: 2950438
• PubChem ID: 18417615
• Update Time: 2025-11-02

1-(3-Chlorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-氯苯基)-1-丁酮
• m-Chlorobutyrophenone
• 1-(3-chlorophenyl)butan-1-one
• 3'-Chlorobutyrophenone
• 3-Chloro-alpha-propylbenzaldehyde
• 1-(3-Chloro-phenyl)-butan-1-one
• N13955
• DTXSID701308278
• AKOS010014086
• CS-0323994
• ATDDFEIRQJWWAO-UHFFFAOYSA-N
• 1-(3-Chlorophenyl)-1-butanone
• 21550-08-3
• AB90611
• SCHEMBL634434
• 896-910-8
• 1-(3-Chlorophenyl)butan-1-one

• MDL： MFCD11617484
• Inchi： 1S/C10H11ClO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3,5-7H,2,4H2,1H3
• InChI Key： ATDDFEIRQJWWAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.100
• Boiling Point: 270 ºC
• Flash Point: 139 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chlorophenyl)butan-1-one

Comprehensive Overview of 1-(3-Chlorophenyl)butan-1-one (CAS No. 21550-08-3): Properties, Applications, and Industry Insights

1-(3-Chlorophenyl)butan-1-one (CAS No. 21550-08-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This ketone derivative, featuring a chlorophenyl group, exhibits unique chemical properties that make it valuable for synthetic chemistry and industrial processes. With the growing demand for high-purity intermediates and custom synthesis solutions, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 1-(3-Chlorophenyl)butan-1-one combines a butanone backbone with a 3-chlorophenyl substituent, offering distinct reactivity patterns. Its CAS No. 21550-08-3 serves as a critical identifier in regulatory documentation and safety data sheets. Recent trends in green chemistry and sustainable synthesis have spurred innovations in its production methods, aligning with global efforts to reduce environmental impact while maintaining high-yield efficiency.

In pharmaceutical research, 1-(3-Chlorophenyl)butan-1-one is often explored as a building block for drug discovery. Its structural motif appears in compounds targeting various biological pathways, though specific therapeutic applications remain under investigation. The compound's lipophilicity and electronic properties make it particularly interesting for medicinal chemistry optimization, a topic frequently searched in academic databases.

The fragrance industry utilizes 1-(3-Chlorophenyl)butan-1-one as a precursor for aromatic ketones, contributing to complex scent profiles in perfumery. This aligns with consumer demand for long-lasting fragrance formulations and novel olfactory experiences—a trending topic in cosmetic chemistry forums. Manufacturers emphasize purity grades and isomeric control to ensure consistent performance in final products.

Analytical characterization of CAS No. 21550-08-3 typically involves GC-MS, HPLC, and NMR spectroscopy, techniques commonly referenced in quality control protocols. Recent advancements in process analytical technology (PAT) have improved monitoring during scale-up production, addressing frequent queries about batch-to-batch consistency in specialty chemicals.

From a commercial perspective, suppliers of 1-(3-Chlorophenyl)butan-1-one highlight its role in custom chemical synthesis services. The compound's availability in different packaging configurations and bulk quantities responds to diverse industrial needs. Market analyses suggest growing interest in region-specific chemical sourcing strategies, particularly regarding supply chain resilience—a hot topic in post-pandemic chemical logistics discussions.

Environmental and handling considerations for 21550-08-3 follow standard laboratory safety protocols, with particular attention to waste management procedures. The compound's biodegradability profile and ecotoxicological data are frequently requested parameters, reflecting increased focus on ESG compliance in chemical manufacturing.

Research publications involving 1-(3-Chlorophenyl)butan-1-one often explore its structure-activity relationships when incorporated into larger molecular architectures. Computational chemistry studies utilizing molecular docking and QSAR modeling sometimes feature this scaffold, addressing popular search terms in cheminformatics communities.

Patent literature reveals ongoing innovation around derivatives of CAS 21550-08-3, particularly in specialty material science applications. The compound's thermal stability and compatibility with polymer matrices make it relevant for advanced material development—a sector experiencing rapid growth according to recent market reports.

Quality specifications for 1-(3-Chlorophenyl)butan-1-one typically include parameters such as assay percentage, residual solvent levels, and heavy metal content. These metrics directly address purchaser concerns about material qualification for regulated industries, a recurring theme in chemical procurement dialogues.

Emerging applications in electronic chemicals and photoactive materials have expanded the potential uses of 21550-08-3. Its electron-withdrawing characteristics and conjugation potential are being evaluated for organic electronic devices—an area generating substantial research interest as indicated by publication metrics.

Storage recommendations for 1-(3-Chlorophenyl)butan-1-one emphasize moisture-sensitive handling and inert atmosphere protection when required. These precautions align with best practices for oxygen-sensitive compounds, a common search term among laboratory technicians and process chemists.

The global market for halogenated ketones including CAS No. 21550-08-3 shows regional variations in demand patterns. Market intelligence reports frequently analyze Asia-Pacific production capacity versus Western consumption trends, providing insights for strategic sourcing decisions.

Academic training materials often feature 1-(3-Chlorophenyl)butan-1-one in case studies about Friedel-Crafts acylation and aryl ketone synthesis. These fundamental reactions remain essential knowledge for chemistry students, as evidenced by consistent search volumes for organic synthesis tutorials.

Future research directions may explore catalytic asymmetric synthesis of enantiomerically pure forms of 21550-08-3, responding to the pharmaceutical industry's need for chiral building blocks. Such developments would address growing interest in stereoselective manufacturing techniques across chemical sectors.